Cas no 378214-31-4 (1-2-(dimethylamino)ethyl-4-(furan-2-carbonyl)-3-hydroxy-5-(pyridin-4-yl)-2,5-dihydro-1H-pyrrol-2-one)

• Product Name: 1-2-(dimethylamino)ethyl-4-(furan-2-carbonyl)-3-hydroxy-5-(pyridin-4-yl)-2,5-dihydro-1H-pyrrol-2-one
• CAS No: 378214-31-4
• MF: C₁₈H₁₉N₃O₄
• MW: 341.361164331436
• CID: 6536937
• Update Time: 2025-06-08

1-2-(dimethylamino)ethyl-4-(furan-2-carbonyl)-3-hydroxy-5-(pyridin-4-yl)-2,5-dihydro-1H-pyrrol-2-one Chemical and Physical Properties

Names and Identifiers

• 1-2-(dimethylamino)ethyl-4-(furan-2-carbonyl)-3-hydroxy-5-(pyridin-4-yl)-2,5-dihydro-1H-pyrrol-2-one
• 1-(2-(dimethylamino)ethyl)-4-(furan-2-carbonyl)-3-hydroxy-5-(pyridin-4-yl)-1,5-dihydro-2H-pyrrol-2-one
• 2H-Pyrrol-2-one, 1-[2-(dimethylamino)ethyl]-4-(2-furanylcarbonyl)-1,5-dihydro-3-hydroxy-5-(4-pyridinyl)-

• Inchi： 1S/C18H19N3O4/c1-20(2)9-10-21-15(12-5-7-19-8-6-12)14(17(23)18(21)24)16(22)13-4-3-11-25-13/h3-8,11,15,23H,9-10H2,1-2H3
• InChI Key： OMZWRPLTYLEIME-UHFFFAOYSA-N
• SMILES： N1(CCN(C)C)C(C2C=CN=CC=2)C(C(C2=CC=CO2)=O)=C(O)C1=O

Experimental Properties

• Density: 1.325±0.06 g/cm3(Predicted)
• Boiling Point: 541.3±50.0 °C(Predicted)
• pka: 4.50±1.00(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Pyrroline carboxylic acids and derivatives

Additional information on 1-2-(dimethylamino)ethyl-4-(furan-2-carbonyl)-3-hydroxy-5-(pyridin-4-yl)-2,5-dihydro-1H-pyrrol-2-one

Comprehensive Overview of 1-2-(dimethylamino)ethyl-4-(furan-2-carbonyl)-3-hydroxy-5-(pyridin-4-yl)-2,5-dihydro-1H-pyrrol-2-one (CAS No. 378214-31-4)

The compound 1-2-(dimethylamino)ethyl-4-(furan-2-carbonyl)-3-hydroxy-5-(pyridin-4-yl)-2,5-dihydro-1H-pyrrol-2-one (CAS No. 378214-31-4) is a structurally complex molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. Its unique combination of functional groups, including a furan-2-carbonyl moiety, a pyridin-4-yl ring, and a dimethylaminoethyl side chain, makes it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential as a modulator of biological pathways, given its ability to interact with multiple targets.

In recent years, the demand for novel heterocyclic compounds like 1-2-(dimethylamino)ethyl-4-(furan-2-carbonyl)-3-hydroxy-5-(pyridin-4-yl)-2,5-dihydro-1H-pyrrol-2-one has surged, driven by the growing need for innovative treatments in oncology, neurology, and infectious diseases. The compound's pyrrol-2-one core is a key feature that aligns with current trends in drug design, as it offers a versatile scaffold for further chemical modifications. This adaptability has led to its exploration in the development of small-molecule inhibitors and enzyme modulators.

One of the most frequently asked questions about CAS No. 378214-31-4 revolves around its synthesis and purification methods. The compound's intricate structure necessitates precise synthetic routes, often involving multi-step reactions to ensure high purity and yield. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize and validate the final product. These methods are critical for ensuring the compound's suitability for preclinical and clinical studies.

The pharmacological profile of 1-2-(dimethylamino)ethyl-4-(furan-2-carbonyl)-3-hydroxy-5-(pyridin-4-yl)-2,5-dihydro-1H-pyrrol-2-one is another area of intense research. Preliminary studies suggest that its hydroxy and carbonyl functionalities may contribute to its binding affinity for specific protein targets. This has sparked interest in its potential applications in targeted therapy, particularly in diseases where traditional treatments have shown limited efficacy. Researchers are also investigating its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), to better understand its therapeutic potential.

From a commercial perspective, CAS No. 378214-31-4 is increasingly sought after by pharmaceutical companies and research institutions. Its unique structure and potential applications make it a valuable asset in the competitive landscape of drug development. Suppliers and manufacturers are focusing on scaling up production while maintaining stringent quality control measures to meet the growing demand. This compound is often listed in specialized catalogs and databases, catering to the needs of chemists and biologists alike.

In the context of sustainability and green chemistry, the synthesis of 1-2-(dimethylamino)ethyl-4-(furan-2-carbonyl)-3-hydroxy-5-(pyridin-4-yl)-2,5-dihydro-1H-pyrrol-2-one is being optimized to reduce environmental impact. Researchers are exploring eco-friendly solvents, catalytic methods, and energy-efficient processes to align with global initiatives for sustainable scientific practices. This approach not only enhances the compound's appeal but also addresses the ethical and regulatory considerations of modern drug development.

Looking ahead, the future of CAS No. 378214-31-4 appears promising, with ongoing studies aimed at unlocking its full potential. As the scientific community continues to explore its mechanisms of action and therapeutic benefits, this compound is poised to play a pivotal role in advancing medical science. Its combination of structural complexity and functional versatility makes it a standout candidate in the ever-evolving field of pharmaceutical research.